Cas no 1343165-78-5 (2-(methylamino)-4-(2-propyl-1H-imidazol-1-yl)butanoic acid)

• Product Name: 2-(methylamino)-4-(2-propyl-1H-imidazol-1-yl)butanoic acid
• CAS No: 1343165-78-5
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6199428
• PubChem ID: 64151274
• Update Time: 2025-05-19

2-(methylamino)-4-(2-propyl-1H-imidazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-4-(2-propyl-1H-imidazol-1-yl)butanoic acid
• 1343165-78-5
• EN300-1140071
• AKOS013469936
• CS-0344738

• Inchi： 1S/C11H19N3O2/c1-3-4-10-13-6-8-14(10)7-5-9(12-2)11(15)16/h6,8-9,12H,3-5,7H2,1-2H3,(H,15,16)
• InChI Key： SNUWVUZTPIJQPE-UHFFFAOYSA-N
• SMILES： OC(C(CCN1C=CN=C1CCC)NC)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(methylamino)-4-(2-propyl-1H-imidazol-1-yl)butanoic acid

2-(Methylamino)-4-(2-propyl-1H-imidazol-1-yl)butanoic Acid: A Comprehensive Overview

The compound 2-(methylamino)-4-(2-propyl-1H-imidazol-1-yl)butanoic acid, identified by the CAS number 1343165-78-5, is a chemically synthesized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazole derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this compound is characterized by a butanoic acid backbone with a methylamino group at the second position and a 2-propyl-imidazolium moiety at the fourth position, making it a versatile molecule for further functionalization and exploration.

The synthesis of 2-(methylamino)-4-(2-propyl-1H-imidazol-1-yl)butanoic acid involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and acid-base chemistry. The presence of the imidazole ring introduces aromaticity and enhances the molecule's stability, while the methylamino group imparts basicity and potential for hydrogen bonding. These features make this compound an interesting candidate for applications in drug design, material science, and catalysis.

Recent studies have highlighted the potential of imidazole derivatives in the field of medicinal chemistry. For instance, researchers have explored the use of similar compounds as inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The unique structure of 2-(methylamino)-4-(2-propyl-1H-imidazol-1-yl)butanoic acid suggests that it could serve as a lead compound for developing new therapeutic agents. Its ability to interact with biological targets through multiple non-covalent interactions makes it a promising candidate for further pharmacological studies.

In addition to its medicinal applications, this compound has shown potential in materials science. The imidazole moiety is known to coordinate with metal ions, forming stable metal-ligand complexes. This property can be exploited in the synthesis of coordination polymers, metal-organic frameworks (MOFs), and other advanced materials. Recent advancements in MOF technology have demonstrated their utility in gas storage, catalysis, and sensing applications, making this compound a valuable building block for such systems.

The chemical stability and functional versatility of 2-(methylamino)-4-(2-propyl-1H-imidazol-1-yl)butanoic acid also make it suitable for use as an intermediate in organic synthesis. Its ability to undergo various transformations, such as alkylation, acylation, and coupling reactions, allows for the construction of more complex molecular architectures. This has led to its use in the synthesis of bioactive molecules, agrochemicals, and specialty chemicals.

From an environmental perspective, the synthesis and application of this compound are being evaluated for their sustainability. Researchers are exploring greener synthetic routes that minimize waste generation and energy consumption. The use of renewable feedstocks and catalytic processes is being prioritized to align with global sustainability goals. These efforts underscore the importance of responsible chemical synthesis in addressing environmental challenges.

In conclusion, 2-(methylamino)-4-(2-propyl-1H-imidazol-1-yl)butanoic acid, with its unique chemical structure and diverse functional groups, represents a valuable compound with wide-ranging applications across multiple disciplines. Its potential in drug discovery, materials science, and sustainable chemistry highlights its significance in contemporary research. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in driving innovation and addressing real-world challenges.